1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene
• InChI: InChI=1S/C11H13BrO2/c1-13-10-5-8(7-3-4-7)9(12)6-11(10)14-2/h5-7H,3-4H2,1-2H3
• InChI Key: HDTHQSKRVPPICY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C2CC2)Br)OC

Description

1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene is an organic compound with the molecular formula C11H13BrO2. This compound is characterized by a benzene ring substituted with a bromine atom, a cyclopropyl group, and two methoxy groups. It is a derivative of benzene and is used in various chemical reactions and applications due to its unique structure and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the bromination of 2-cyclopropyl-4,5-dimethoxybenzene using bromine or a bromine source in the presence of a catalyst such as iron(III) bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation Reactions: The methoxy groups can be oxidized under specific conditions to form corresponding quinones.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to modify the cyclopropyl group.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Major Products Formed:

Substitution: Formation of 2-cyclopropyl-4,5-dimethoxybenzene derivatives.

Oxidation: Formation of 2-cyclopropyl-4,5-dimethoxybenzoquinone.

Reduction: Formation of cyclopropyl-4,5-dimethoxybenzene.

Scientific Research Applications

1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene is utilized in various scientific research fields:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and in the study of reaction mechanisms.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene in chemical reactions involves electrophilic aromatic substitution. The bromine atom acts as an electrophile, forming a sigma complex with the benzene ring. This intermediate is stabilized by resonance and subsequently undergoes deprotonation to yield the substituted product. The methoxy groups are electron-donating, enhancing the reactivity of the benzene ring towards electrophiles .

Comparison with Similar Compounds

• 1-Bromo-2,4-dimethoxybenzene
• 1-Bromo-2,5-dimethoxybenzene
• 4-Bromo-1,2-dimethoxybenzene

Comparison: 1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene is unique due to the presence of the cyclopropyl group, which introduces strain and affects the compound’s reactivity. In contrast, other similar compounds may lack this group, resulting in different chemical behaviors and applications .

Biological Activity

1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene is a compound of interest in medicinal chemistry due to its potential biological activities. This article focuses on its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

• Molecular Formula : C11H13BrO2
• Molecular Weight : 273.13 g/mol
• IUPAC Name : 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene
• CAS Number : 123456-78-9 (hypothetical for illustrative purposes)

Anticancer Activity

The anticancer potential of related compounds has been documented extensively. For example, brominated compounds have been shown to inhibit cell growth in various cancer cell lines through mechanisms such as:

• Induction of apoptosis
• Inhibition of topoisomerase activity
• Interference with DNA replication

These mechanisms are critical for the development of new anticancer agents. A study indicated that brominated phenolic compounds could induce mitochondrial apoptosis in cancer cells and inhibit angiogenesis . Although direct studies on 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene are sparse, its structural similarities to known active compounds suggest potential efficacy in cancer treatment.

The mechanisms through which 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene may exert its biological effects can be hypothesized based on related literature:

• DNA Interaction : Similar compounds have been reported to intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : Compounds with similar structures often inhibit key enzymes involved in cell proliferation and survival pathways.

Case Study 1: Anticancer Activity in Cell Lines

A study investigating the effects of brominated phenolic compounds on human cancer cell lines demonstrated significant cytotoxic effects. For instance, a derivative showed an IC50 value of approximately 10 µM against HeLa cells, indicating strong potential for further development . Although specific data for 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene is not available, it is reasonable to assume similar activity based on structural comparisons.

Case Study 2: Antimicrobial Effects

Another study assessed the antimicrobial properties of various brominated compounds against Staphylococcus aureus and Escherichia coli. Results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) below 50 µg/mL. This suggests that 1-bromo-2-cyclopropyl-4,5-dimethoxybenzene could also demonstrate effective antimicrobial properties .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	IC50/ MIC Values
1-Bromo-2-cyclopropyl-4,5-dimethoxybenzene	Hypothetical based on structure	Not yet determined
Bromophenol A	Anticancer (HeLa cells)	IC50 ~10 µM
Brominated Phenolic Compounds	Antimicrobial (E. coli)	MIC < 50 µg/mL